1-(3,4-dichlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid
Overview
Description
1-(3,4-Dichlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid, also known as CPMPCA, is a synthetic compound that is used in scientific research for a variety of applications. It is a white crystalline solid with a molecular weight of 289.09 g/mol and a melting point of 120-122°C. CPMPCA has been used in a variety of biochemical and physiological experiments, including studies on enzyme inhibition, protein binding, and cell signaling.
Mechanism of Action
Target of Action
Similar compounds have been found to target enzymes such as enoyl- [acyl-carrier-protein] reductase [nadph] fabi in staphylococcus aureus .
Mode of Action
The compound exerts its effect by inhibiting the activity of its target enzyme. This inhibition interrupts cell membrane synthesis and leads to bacterial growth inhibition .
Biochemical Pathways
It’s known that the inhibition of enoyl- [acyl-carrier-protein] reductase [nadph] fabi disrupts the fatty acid synthesis pathway, which is crucial for bacterial growth and survival .
Pharmacokinetics
It’s known that similar compounds are absorbed through the skin and excreted in urine .
Result of Action
The inhibition of the target enzyme by 1-(3,4-dichlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid leads to the disruption of cell membrane synthesis, resulting in the inhibition of bacterial growth .
Action Environment
The action, efficacy, and stability of 1-(3,4-dichlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid can be influenced by various environmental factors. For instance, the degradation efficiency of similar compounds has been found to increase with increasing input power intensity and in acidic conditions .
Advantages and Limitations for Lab Experiments
1-(3,4-dichlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is stable and readily soluble in a variety of solvents. Additionally, it is non-toxic and has low potential for adverse effects. However, 1-(3,4-dichlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid has several limitations. It is not commercially available, and it is relatively expensive to synthesize. Additionally, its mechanism of action is not fully understood, making it difficult to predict its effects in different experiments.
Future Directions
The potential applications of 1-(3,4-dichlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid are vast and varied. Future research could focus on further elucidating its mechanism of action, as well as exploring its potential use in drug development. Additionally, 1-(3,4-dichlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid could be studied in combination with other compounds to explore its potential synergistic effects. Further research could also focus on the potential use of 1-(3,4-dichlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid in the treatment of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease. Finally, 1-(3,4-dichlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid could be explored as a potential therapeutic agent for cancer, as it has been shown to modulate cell signaling pathways.
Scientific Research Applications
1-(3,4-dichlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid has been used in a variety of scientific research applications, including enzyme inhibition, protein binding, and cell signaling studies. It has been used to study the inhibition of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain. 1-(3,4-dichlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid has also been used to study the binding of proteins to DNA, as well as the regulation of cell signaling pathways.
properties
IUPAC Name |
1-(3,4-dichlorophenyl)-5-methylpyrazole-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8Cl2N2O2/c1-6-4-10(11(16)17)14-15(6)7-2-3-8(12)9(13)5-7/h2-5H,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GYHJSMVXSOHEEQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=CC(=C(C=C2)Cl)Cl)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8Cl2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,4-dichlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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